1,2,4-Oxadiazole-3,5-diamine
Overview
Description
1,2,4-Oxadiazole-3,5-diamine is a compound with the molecular formula C2H4N4O . It is a five-membered heterocyclic scaffold that has received considerable attention due to its unique bioisosteric properties and a wide spectrum of biological activities . This makes it a perfect framework for novel drug development .
Molecular Structure Analysis
The molecular structure of 1,2,4-Oxadiazole-3,5-diamine consists of one oxygen and two nitrogen atoms . The compound has a molecular weight of 100.08 g/mol . The InChIKey of the compound is QAWFQBQRCNCLFY-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
The physical and chemical properties of 1,2,4-Oxadiazole-3,5-diamine include a molecular weight of 100.08 g/mol, a Hydrogen Bond Donor Count of 2, a Hydrogen Bond Acceptor Count of 5, and a Rotatable Bond Count of 0 . The compound also has a Topological Polar Surface Area of 91 Ų .
Scientific Research Applications
Synthesis and Characterization
1,2,4-Oxadiazole-3,5-diamine has been studied for its potential in synthesizing novel compounds. For instance, Chavez et al. (2017) researched the synthesis of N3-(2,2,2-Trinitroethyl)-1,2,4-oxadiazole-3,5-diamine, revealing its potential as an RDX-like material with high oxidizing properties (Chavez, Schulze, & Parrish, 2017).
Materials Science
In materials science, 1,2,4-Oxadiazole derivatives are utilized for their unique properties. Hamciuc et al. (2015) synthesized diamine monomers containing 1,3,4-oxadiazole rings and developed novel polyamide and poly(amide-imide)s, which exhibited high thermal stability and fluorescence in the blue region (Hamciuc, Hamciuc, Homocianu, Nicolescu, & Carja, 2015).
Chemical and Photochemical Reactivity
The study of 1,2,4-oxadiazoles' chemical and photochemical reactivity has led to various applications in heterocyclic synthesis. Pace et al. (2015) highlight that these compounds are known in medicinal chemistry as bioisosters of esters and amides, and have applications in materials science (Pace, Buscemi, Piccionello, & Pibiri, 2015).
Synthesis Methods
1,2,4-Oxadiazole derivatives' synthesis methods are vital for their application in various fields. Moura et al. (2019) describe a microwave-mediated one-pot synthesis method for 1,2,4-oxadiazols, emphasizing the importance of green chemistry in the synthesis process (Moura, Silva, DE FREITAS, Freitas, & De Freitas Filho, 2019).
Mechanism of Action
Target of Action
1,2,4-Oxadiazole derivatives have been synthesized as anti-infective agents with a broad spectrum of activities, including anti-bacterial, anti-viral, and anti-leishmanial . They have shown promising potential for structure-activity relationships (SAR), activity potential, and mode of action . .
Mode of Action
It is known that these compounds interact with their targets through hydrogen bond interactions with biomacromolecules . This interaction leads to changes in the target, which can result in various biological effects.
Biochemical Pathways
1,2,4-oxadiazole derivatives have been found to exhibit a broad spectrum of biological activities, suggesting that they may affect multiple pathways .
Pharmacokinetics
1,2,4-Oxadiazole and its derivatives have favorable physical, chemical, and pharmacokinetic properties, which significantly increase their pharmacological activity . These properties allow the compounds to be well-absorbed, distributed, metabolized, and excreted, impacting their bioavailability.
Result of Action
1,2,4-oxadiazole derivatives have shown a broad spectrum of biological activities, including anti-bacterial, anti-viral, and anti-leishmanial effects . These effects suggest that the compound may have a significant impact at the molecular and cellular levels.
properties
IUPAC Name |
1,2,4-oxadiazole-3,5-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H4N4O/c3-1-5-2(4)7-6-1/h(H4,3,4,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAWFQBQRCNCLFY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NOC(=N1)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H4N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70325818 | |
Record name | 1,2,4-oxadiazole-3,5-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70325818 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
100.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,4-Oxadiazole-3,5-diamine | |
CAS RN |
34139-57-6 | |
Record name | 1,2,4-Oxadiazole, 3,5-diamino- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0034139576 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,4-Oxadiazole, 3,5-diamino- | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=519260 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,2,4-oxadiazole-3,5-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70325818 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2,4-OXADIAZOLE, 3,5-DIAMINO- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UNW2VPF27N | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the mechanism of action for 1,2,4-Oxadiazole-3,5-diamine derivatives as H2-antagonists?
A: While the provided abstracts don't delve into the specific binding interactions, research [] indicates that certain N3,N5-substituted 1,2,4-oxadiazole-3,5-diamine derivatives demonstrate H2-antagonist activity. This suggests they likely compete with histamine for binding to H2 receptors, primarily in the context of the isolated guinea-pig atrium model used in the study. Further research is needed to elucidate the precise binding sites and downstream signaling pathways affected.
Q2: How does the structure of 1,2,4-Oxadiazole-3,5-diamine derivatives influence their H2-antagonist activity?
A: The study [] highlights the structure-activity relationship by synthesizing various derivatives with modifications at the N3 and N5 positions. Specifically, compounds with N5-(3-[3-(1-Piperidinylmethyl)phenoxy) phenoxy]propyl) and N5(2-[(5-dimethylaminomethyl-2-furanyl) methylthio] ethyl) substitutions, along with variations at the N3 position, were found to impact H2-antagonistic activity. Notably, compounds 10a and 10c, with specific N3 substitutions, exhibited significant potency. This underscores the importance of specific substituents at both the N3 and N5 positions for optimal H2 receptor binding and activity.
Q3: Beyond H2-antagonist activity, what other photochemical properties have been observed with 1,2,4-Oxadiazole-3,5-diamine?
A: Research [] explored the photodecomposition of 1,2,4-oxadiazole-3,5-diamine in low-temperature matrices. The study revealed the formation of not only expected [NH2, C, N, O] isomers but also the novel diazenecarbaldehyde (HNNCHO). This finding was supported by both matrix-isolation infrared (MI-IR) spectroscopy and computational chemistry methods. The study also suggests that HNNCHO forms through a distinct pathway than other photoproducts like H2NNCX and H2NC(NX) (X = O).
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.